Cas no 1898321-99-7 (tert-butyl N-4-(1-amino-2-hydroxyethyl)-2-methoxyphenylcarbamate)

• Product Name: tert-butyl N-4-(1-amino-2-hydroxyethyl)-2-methoxyphenylcarbamate
• CAS No: 1898321-99-7
• MF: C₁₄H₂₂N₂O₄
• MW: 282.335484027863
• CID: 6165280
• PubChem ID: 117453792
• Update Time: 2025-05-20

tert-butyl N-4-(1-amino-2-hydroxyethyl)-2-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1-amino-2-hydroxyethyl)-2-methoxyphenylcarbamate
• 1898321-99-7
• EN300-1902852
• tert-butyl N-[4-(1-amino-2-hydroxyethyl)-2-methoxyphenyl]carbamate

• Inchi： 1S/C14H22N2O4/c1-14(2,3)20-13(18)16-11-6-5-9(10(15)8-17)7-12(11)19-4/h5-7,10,17H,8,15H2,1-4H3,(H,16,18)
• InChI Key： JNMFHEROGHPWOH-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1OC)C(CO)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.15795719g/mol
• Monoisotopic Mass: 282.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-4-(1-amino-2-hydroxyethyl)-2-methoxyphenylcarbamate

tert-butyl N-4-(1-amino-2-hydroxyethyl)-2-methoxyphenylcarbamate: A Comprehensive Overview

The compound with CAS No. 1898321-99-7, known as tert-butyl N-4-(1-amino-2-hydroxyethyl)-2-methoxyphenylcarbamate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a tert-butyl group with a phenylcarbamate moiety, making it a versatile molecule with potential applications in drug design and material science.

The tert-butyl group, a common substituent in organic chemistry, contributes to the molecule's stability and lipophilicity, enhancing its bioavailability when used in pharmaceutical applications. The phenylcarbamate moiety, on the other hand, is known for its ability to form hydrogen bonds, which can significantly influence the compound's solubility and interaction with biological systems. Recent studies have highlighted the importance of such structural features in the development of novel therapeutic agents.

One of the most intriguing aspects of tert-butyl N-4-(1-amino-2-hydroxyethyl)-2-methoxyphenylcarbamate is its amino and hydroxyethyl substituents. These groups are crucial for the molecule's ability to participate in various biochemical reactions, such as enzyme inhibition or receptor binding. Researchers have explored the potential of this compound as a lead molecule in the development of drugs targeting specific cellular pathways, particularly those involved in inflammation and neurodegenerative diseases.

The methoxy group attached to the phenyl ring adds another layer of complexity to this compound's properties. Methoxy groups are known to enhance the electronic effects on aromatic rings, which can influence the molecule's reactivity and selectivity in chemical reactions. This feature has made tert-butyl N-4-(1-amino-2-hydroxyethyl)-2-methoxyphenylcarbamate a valuable tool in synthetic chemistry, where it is used as an intermediate in the synthesis of more complex molecules.

Recent advancements in computational chemistry have allowed researchers to model the behavior of tert-butyl N-4-(1-amino-2-hydroxyethyl)-2-methoxyphenylcarbamate at the molecular level. These studies have provided insights into its potential interactions with biological targets, such as proteins and enzymes. For instance, molecular docking simulations have revealed that this compound could bind effectively to certain pockets on target proteins, suggesting its potential as a lead compound for drug discovery.

In addition to its pharmacological applications, tert-butyl N-4-(1-amino-2-hydroxyethyl)-2-methoxyphenylcarbamate has also found use in materials science. Its unique combination of functional groups makes it an attractive candidate for the development of advanced materials with tailored properties, such as polymers or nanomaterials. Researchers are currently exploring its potential as a building block for self-healing materials or stimuli-responsive systems.

The synthesis of tert-butyl N-4-(1-amino-2-hydroxyethyl)-2-methoxyphenylcarbamate involves a series of carefully controlled reactions that highlight its chemical complexity. The process typically begins with the preparation of intermediates that incorporate the necessary functional groups before proceeding to the final coupling reaction that forms the carbamate bond. This multi-step synthesis underscores the importance of precise chemical control in producing high-quality compounds for research and industrial applications.

One area where this compound has shown particular promise is in bioconjugation chemistry. Its ability to form stable bonds with biomolecules such as proteins or nucleic acids makes it an ideal candidate for applications in diagnostics and targeted drug delivery systems. Recent studies have demonstrated its effectiveness as a linker in antibody-drug conjugates (ADCs), where it facilitates precise targeting of cancer cells while minimizing off-target effects.

Moreover, tert-butyl N-4-(1-amino-2-hydroxyethyl)-2-methoxyphenylcarbamate has been investigated for its role in enzyme catalysis. By serving as a substrate or inhibitor for specific enzymes, this compound provides researchers with valuable insights into enzyme mechanisms and catalytic processes. Such studies are essential for advancing our understanding of biochemical pathways and developing novel therapeutic strategies.

In conclusion, tert-butyl N-4-(1-amino-2-hydroxyethyl)-2-methoxyphenylcarbamate is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working at the intersection of organic chemistry and pharmacology. As ongoing studies continue to uncover new applications and mechanisms involving this compound, it is likely to play an increasingly important role in both academic research and industrial innovation.